5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate

• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 5-oxo-5-[2-(trimethylazaniumyl)ethoxy]pentanoate
• InChI: InChI=1S/C10H19NO4/c1-11(2,3)7-8-15-10(14)6-4-5-9(12)13/h4-8H2,1-3H3
• InChI Key: CUYNTPRJLVATKF-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)CCOC(=O)CCCC(=O)[O-]

Description

5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate is a chemical compound with a unique structure that includes a trimethylammonio group and an oxo group

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate are not well-documented. it is likely that large-scale synthesis would involve similar reaction conditions as those used in laboratory settings, with additional steps for purification and quality control.

Chemical Reactions Analysis

Types of Reactions

5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The trimethylammonio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and as a probe for studying enzyme activities.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of various chemical products.

Mechanism of Action

The mechanism of action of 5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate involves its interaction with specific molecular targets and pathways. The trimethylammonio group can interact with negatively charged sites on proteins and enzymes, potentially altering their activity. The oxo group may also participate in redox reactions, influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 5-oxo-5-(2,3,4-trimethoxyphenyl)pentanoate
• 5-Amino-5-oxo-2-(trimethylammonio)pentanoate
• 5-Oxo-5-(2-thienyl)pentanoate

Uniqueness

5-Oxo-5-(2-(trimethylammonio)ethoxy)pentanoate is unique due to the presence of both the trimethylammonio and oxo groups, which confer distinct chemical properties and reactivity. This combination of functional groups is not commonly found in similar compounds, making it a valuable molecule for research and industrial applications.